molecular formula C16H28N2O3 B2864016 N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide CAS No. 2361705-13-5

N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide

Cat. No. B2864016
CAS RN: 2361705-13-5
M. Wt: 296.411
InChI Key: GWCKKZJJRWAQSZ-UHFFFAOYSA-N
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Description

N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946, and since then has been used by millions of people around the world to protect against mosquito and tick-borne diseases. DEET is a colorless and odorless liquid that is highly effective in repelling insects, and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide is not fully understood, but it is believed to work by interfering with the insect's ability to detect human scent. N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide is thought to block the receptors in the insect's antennae that are responsible for detecting human odors, making it difficult for the insect to locate and bite its host. N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide may also act as a repellent by interfering with the insect's ability to detect carbon dioxide, which is a common attractant for many insect species.
Biochemical and Physiological Effects:
N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide has been extensively studied for its potential toxicological effects, and has been found to be safe for use in humans when used as directed. However, some studies have suggested that N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide may have neurotoxic effects in certain animal species, and may cause skin irritation or allergic reactions in some individuals. More research is needed to fully understand the potential health effects of N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide.

Advantages and Limitations for Lab Experiments

N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide is a highly effective insect repellent, and has been extensively used in laboratory experiments to study the behavior and physiology of insects. However, its use may be limited by its potential toxicity to certain animal species, and by the need for careful handling and disposal of the chemical.

Future Directions

There are several potential future applications for N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide, including its use in agriculture to protect crops against insect damage, and its use in the development of new insect repellent formulations. Future research may also focus on understanding the mechanism of action of N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide in more detail, and on developing new and safer insect repellent compounds.

Synthesis Methods

N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide is synthesized through a process of condensation between ethyl acetoacetate and N,N-diethyl-m-toluamide. The reaction is catalyzed by a strong acid, and the resulting product is purified through distillation and recrystallization. The synthesis of N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide is a well-established process, and has been optimized for large-scale production.

Scientific Research Applications

N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide has been extensively studied for its insect-repelling properties, and has been found to be highly effective against a wide range of insect species. It is commonly used in insect repellent formulations, and has been shown to provide long-lasting protection against mosquito and tick bites. N-[2-[(2,2-Dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide has also been studied for its potential use in agriculture, as a means of protecting crops against insect damage.

properties

IUPAC Name

N-[2-[(2,2-dimethyloxan-4-yl)-ethylamino]-2-oxoethyl]-N-ethylprop-2-enamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H28N2O3/c1-6-14(19)17(7-2)12-15(20)18(8-3)13-9-10-21-16(4,5)11-13/h6,13H,1,7-12H2,2-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWCKKZJJRWAQSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC(=O)N(CC)C1CCOC(C1)(C)C)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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